Cas no 1788677-84-8 (Ethanediamide, N1-(3-chloro-4-fluorophenyl)-N2-[2-methoxy-2-(2-methoxyphenyl)ethyl]-)

• Product Name: Ethanediamide, N1-(3-chloro-4-fluorophenyl)-N2-[2-methoxy-2-(2-methoxyphenyl)ethyl]-
• CAS No: 1788677-84-8
• MF: C₁₈H₁₈ClFN₂O₄
• MW: 380.797927379608
• CID: 5368102
• Update Time: 2025-06-14

Ethanediamide, N1-(3-chloro-4-fluorophenyl)-N2-[2-methoxy-2-(2-methoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(3-chloro-4-fluorophenyl)-N2-[2-methoxy-2-(2-methoxyphenyl)ethyl]-

• Inchi： 1S/C18H18ClFN2O4/c1-25-15-6-4-3-5-12(15)16(26-2)10-21-17(23)18(24)22-11-7-8-14(20)13(19)9-11/h3-9,16H,10H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key： CPJXSPMLVCYHJN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(Cl)=C1)(=O)C(NCC(OC)C1=CC=CC=C1OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethanediamide, N1-(3-chloro-4-fluorophenyl)-N2-[2-methoxy-2-(2-methoxyphenyl)ethyl]-

Research Briefing on EthanediaMide, N1-(3-chloro-4-fluorophenyl)-N2-[2-methoxy-2-(2-methoxyphenyl)ethyl]- (CAS: 1788677-84-8)

In recent years, the compound EthanediaMide, N1-(3-chloro-4-fluorophenyl)-N2-[2-methoxy-2-(2-methoxyphenyl)ethyl]- (CAS: 1788677-84-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of EthanediaMide, N1-(3-chloro-4-fluorophenyl)-N2-[2-methoxy-2-(2-methoxyphenyl)ethyl]- involves a multi-step process that ensures high purity and yield. Recent studies have optimized the synthetic route, reducing the number of steps and improving overall efficiency. The compound's structure, featuring a chloro-fluorophenyl group and methoxy-substituted phenyl ethyl moiety, contributes to its biological activity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's identity and purity.

Mechanistic studies have revealed that EthanediaMide, N1-(3-chloro-4-fluorophenyl)-N2-[2-methoxy-2-(2-methoxyphenyl)ethyl]- exhibits potent inhibitory effects on specific enzymatic targets. In vitro assays have demonstrated its ability to modulate key signaling pathways involved in inflammation and cell proliferation. These findings suggest potential applications in treating chronic inflammatory diseases and certain types of cancer. Further investigations are underway to elucidate the compound's pharmacokinetic and pharmacodynamic properties.

Preclinical studies have provided encouraging results regarding the compound's safety and efficacy. Animal models of disease have shown significant reductions in inflammatory markers and tumor growth following treatment with EthanediaMide, N1-(3-chloro-4-fluorophenyl)-N2-[2-methoxy-2-(2-methoxyphenyl)ethyl]-. These outcomes highlight its potential as a lead compound for drug development. However, additional studies are required to assess its long-term effects and potential side effects in humans.

In conclusion, EthanediaMide, N1-(3-chloro-4-fluorophenyl)-N2-[2-methoxy-2-(2-methoxyphenyl)ethyl]- (CAS: 1788677-84-8) represents a promising candidate for further pharmaceutical development. Its unique chemical structure and demonstrated biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its therapeutic index and exploring its potential in combination therapies. The continued investigation of this compound may lead to breakthroughs in the treatment of various diseases.